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Compound of Interest

Compound Name: Diethyl fluoro(nitro)propanedioate

Cat. No.: B8705010 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical reagents is a cornerstone of laboratory safety and

environmental responsibility. Diethyl fluoro(nitro)propanedioate, a compound featuring both

fluorine and a nitro group, requires a meticulous disposal protocol due to its potential hazards.

This guide provides essential, step-by-step information to ensure its safe management from

point of use to final disposal.

I. Immediate Safety and Hazard Assessment
Before handling Diethyl Fluoro(nitro)propanedioate, it is crucial to understand its potential

hazards. While a specific Safety Data Sheet (SDS) for this exact compound is not readily

available, a hazard assessment can be extrapolated from similar molecules like diethyl

fluoromalonate and organic nitro compounds.

Key Potential Hazards:

Corrosive: Similar halogenated malonates are known to be corrosive, causing severe skin

burns and eye damage.[1][2]

Reactivity: Nitro-organic compounds can be reactive and potentially explosive. They may

react violently with oxidizing or reducing agents.[3] Nitric acid, a related substance, is a

strong oxidizer that reacts violently with many organic compounds.[4]

Toxicity: While specific toxicity data is unavailable, it should be handled as a toxic substance.
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Environmental Hazard: Fluorinated organic compounds, such as PFAS, are known for their

persistence in the environment.[5][6]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling Diethyl
Fluoro(nitro)propanedioate:

Eye Protection: Chemical safety goggles and a face shield are mandatory.[1]

Hand Protection: Wear appropriate chemical-resistant gloves. Inspect gloves before use and

remove them carefully to avoid skin contamination.[1]

Body Protection: A lab coat or chemical-resistant apron is required.[1]

Respiratory Protection: Use only under a chemical fume hood.[2]

II. Quantitative Data Summary
The following table summarizes key data points relevant to the safe handling and disposal of

similar compounds. These values should be considered as a conservative guide in the absence

of specific data for Diethyl Fluoro(nitro)propanedioate.

Property
Value (for Diethyl
Malonate)

Reference

Molecular Formula
C7H11FO4 (for Diethyl

Fluoromalonate)
[1]

Molecular Weight
178.16 g/mol (for Diethyl

Fluoromalonate)
[1]

Boiling Point 199 °C (390 °F)

Melting Point -50 °C (-58 °F)

Density 1.055 g/cm³ at 25 °C (77 °F)

Flash Point 93 °C (199 °F) [7]

Vapor Pressure 0.36 hPa at 25 °C (77 °F)
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III. Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Diethyl
Fluoro(nitro)propanedioate waste.

Step 1: Waste Segregation and Collection

Do not mix Diethyl Fluoro(nitro)propanedioate waste with other waste streams, especially

with acids, bases, oxidizers, or reducers, to prevent violent reactions.[3][8]

Collect waste in a dedicated, properly labeled, and sealed container. The container should

be made of a compatible material (e.g., high-density polyethylene).

The container must be clearly labeled as "Hazardous Waste: Diethyl
Fluoro(nitro)propanedioate" and should also indicate its corrosive and reactive nature.

Store the waste container in a cool, dry, and well-ventilated area, away from heat, sparks,

and open flames.[1]

Step 2: On-Site Neutralization (If Applicable and Permitted)

Due to the reactive nature of the nitro group, on-site neutralization is not recommended

without specific, validated procedures and appropriate safety controls.

Step 3: Packaging for Disposal

Ensure the waste container is tightly sealed to prevent leaks.

The exterior of the container must be clean and free of any chemical contamination.[3]

Place the primary container in a secondary, larger container with absorbent material (e.g.,

sand, vermiculite) to contain any potential leaks.

Step 4: Final Disposal

The disposal of Diethyl Fluoro(nitro)propanedioate must be handled by a licensed

hazardous waste disposal company.
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High-temperature incineration is a potential disposal method for fluorinated organic

compounds.[5][6] However, this must be carried out in a specialized facility equipped to

handle such materials and scrub the resulting flue gases to prevent the release of harmful

substances.[5]

Hazardous waste landfilling in a specially designed and permitted facility is another option,

though this only contains the substance rather than destroying it.[6]

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance and to arrange for pickup by a certified waste handler.

IV. Experimental Workflow and Logical
Relationships
The following diagrams illustrate the key decision-making process and workflow for the proper

disposal of Diethyl Fluoro(nitro)propanedioate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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